Cas no 96803-46-2 (5-Aminobenzo[b]thiophene Hydrochloride)

• Product Name: 5-Aminobenzo[b]thiophene Hydrochloride
• CAS No: 96803-46-2
• MF: C₈H₈ClNS
• MW: 185.673819541931
• MDL: MFCD08505609
• CID: 2083674
• PubChem ID: 16336012
• Update Time: 2025-05-23

5-Aminobenzo[b]thiophene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Aminobenzo[b]thiophene Hydrochloride
• benzo[b]thiophen-5-ylamine, hydrochloride
• 5-Aminobenzo[b]thiophene HCl
• 1-benzothien-5-ylamine hydrochloride
• 1-benzothiophen-5-amine hydrochloride
• SCHEMBL10370258
• SY025314
• CS-0218965
• NJHJGTUTXHKGKM-UHFFFAOYSA-N
• MFCD08505609
• 96803-46-2
• DB-242215
• WDA80346
• 5-Aminobenzo[b]thiopheneHydrochloride
• 1-benzothiophen-5-amine;hydrochloride
• Benzo[b]thiophen-5-amine, hydrochloride
• 871-691-1
• EN300-02739
• AKOS026729052
• AC7464

• MDL： MFCD08505609
• Inchi： 1S/C8H7NS.ClH/c9-7-1-2-8-6(5-7)3-4-10-8;/h1-5H,9H2;1H
• InChI Key： NJHJGTUTXHKGKM-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 185.00700
• Monoisotopic Mass: 185.0065981Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 54.26000
• LogP: 3.86670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-Aminobenzo[b]thiophene Hydrochloride

5-Aminobenzo[b]thiophene Hydrochloride: A Comprehensive Overview

5-Aminobenzo[b]thiophene Hydrochloride, identified by the CAS number 96803-46-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as 5-amino benzo[b]thiophene hydrochloride, belongs to the class of heterocyclic aromatic compounds, which are widely studied for their unique electronic properties and potential applications in various industries.

The structure of 5-Aminobenzo[b]thiophene Hydrochloride consists of a benzo[b]thiophene ring system with an amino group (-NH2) attached at the 5-position. The thiophene moiety, a five-membered ring containing sulfur, contributes to the compound's aromaticity and stability. The amino group introduces additional functional versatility, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 5-Aminobenzo[b]thiophene Hydrochloride in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its use as a precursor for synthesizing novel π-conjugated polymers, which exhibit promising electronic properties for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to undergo various substitution reactions has further expanded its utility in creating tailored materials with specific electronic characteristics.

In addition to its role in materials science, 5-Aminobenzo[b]thiophene Hydrochloride has garnered attention in medicinal chemistry. Its unique structure makes it a potential candidate for drug design, particularly in the development of bioactive molecules targeting specific cellular pathways. Recent research has focused on its ability to modulate enzyme activity and its potential as an anti-inflammatory agent.

The synthesis of 5-Aminobenzo[b]thiophene Hydrochloride typically involves multi-step processes that include nucleophilic aromatic substitution and subsequent protonation to form the hydrochloride salt. These methods have been optimized to ensure high yields and purity, making the compound readily available for research and industrial applications.

In terms of physical properties, 5-Aminobenzo[b]thiophene Hydrochloride is characterized by its high melting point and moderate solubility in polar solvents. These properties make it suitable for use in various chemical reactions and material fabrication techniques. Its thermal stability is another key attribute, enabling its use under conditions that require elevated temperatures.

The demand for compounds like 5-Aminobenzo[b]thiophene Hydrochloride continues to grow as researchers uncover new applications across diverse fields. Its role as a versatile building block in organic synthesis positions it as an essential component in the development of next-generation materials and pharmaceuticals.

In conclusion, 5-Aminobenzo[b]thiophene Hydrochloride, with its unique chemical structure and versatile properties, stands out as a compound with significant potential in multiple domains. As research progresses, it is anticipated that this compound will contribute even more substantially to advancements in materials science, electronics, and medicinal chemistry.